5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide

• Molecular Formula: C25H18ClN3O4
• Molecular Weight: 459.9 g/mol
• IUPAC Name: 5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C25H18ClN3O4/c1-14-5-6-16(25-29-23-21(33-25)4-3-11-27-23)13-18(14)28-24(30)22-10-9-19(32-22)15-7-8-20(31-2)17(26)12-15/h3-13H,1-2H3,(H,28,30)
• InChI Key: NMYGNCIHLGRLAL-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC=C(O4)C5=CC(=C(C=C5)OC)Cl

Description

5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is a furan derivative with potential applications in the field of medicine and drug discovery. In

Mechanism of Action

The mechanism of action of 5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes or signaling pathways that are involved in disease processes. For example, it may inhibit the activity of certain kinases that are overactive in cancer cells, leading to cell death. It may also modulate the immune system by affecting the activity of certain immune cells or cytokines.
Biochemical and Physiological Effects:
5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its activity against certain cancer cell lines, as well as its anti-inflammatory and immunomodulatory effects. In vivo studies have shown that the compound can cross the blood-brain barrier and may have potential as a therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Its ability to cross the blood-brain barrier also makes it a promising candidate for neurological research. However, one limitation is that the compound may not be suitable for all types of experiments due to its specific mechanism of action and target molecules.

Future Directions

There are several future directions for research on 5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide. One direction is to further investigate its potential as a therapeutic agent for cancer and neurological disorders. Another direction is to study its mechanism of action in more detail to identify potential new targets for drug discovery. Additionally, the compound could be modified to improve its pharmacokinetic properties and reduce any potential side effects.

Synthesis Methods

The synthesis of 5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide involves several steps. The starting materials include 3-chloro-4-methoxyaniline, 2-methyl-5-(2-nitrophenyl)oxazole, and 2-bromo-5-(2-methylphenyl)pyridine. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the final product. The synthesis process has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

5-(3-chloro-4-methoxyphenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide has potential applications in scientific research, especially in the field of drug discovery. The compound has been shown to have activity against certain cancer cell lines and may be useful in developing new cancer treatments. It has also been studied for its potential as an anti-inflammatory agent and for its ability to modulate the immune system. Additionally, the compound has been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease.